Cas no 2098076-07-2 (Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate)

Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate structure
2098076-07-2 structure
Product Name:Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
CAS No:2098076-07-2
MF:C14H22N4O3
MW:294.349483013153
CID:5041030
Update Time:2023-08-25

Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
    • tert-butyl 4-[(4-formyltriazol-1-yl)methyl]piperidine-1-carboxylate
    • Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
    • Inchi: 1S/C14H22N4O3/c1-14(2,3)21-13(20)17-6-4-11(5-7-17)8-18-9-12(10-19)15-16-18/h9-11H,4-8H2,1-3H3
    • InChI Key: NOEZZHOKNHOFQB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CN2C=C(C=O)N=N2)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 375
  • XLogP3: 1
  • Topological Polar Surface Area: 77.3

Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T310286-100mg
tert-butyl 4-((4-formyl-1h-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2
100mg
$ 115.00 2022-06-02
TRC
T310286-500mg
tert-butyl 4-((4-formyl-1h-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2
500mg
$ 410.00 2022-06-02
TRC
T310286-1g
tert-butyl 4-((4-formyl-1h-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2
1g
$ 635.00 2022-06-02
Life Chemicals
F2157-0279-0.25g
tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2 95%+
0.25g
$396.0 2023-09-06
Life Chemicals
F2157-0279-0.5g
tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2 95%+
0.5g
$417.0 2023-09-06
Life Chemicals
F2157-0279-1g
tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2 95%+
1g
$439.0 2023-09-06
Life Chemicals
F2157-0279-2.5g
tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2 95%+
2.5g
$878.0 2023-09-06
Life Chemicals
F2157-0279-5g
tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2 95%+
5g
$1317.0 2023-09-06
Life Chemicals
F2157-0279-10g
tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
2098076-07-2 95%+
10g
$1844.0 2023-09-06
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.